Cas no 198973-09-0 (4-(Chloromethyl)-2,6-dimethylpyridine hydrochloride)

• Product Name: 4-(Chloromethyl)-2,6-dimethylpyridine hydrochloride
• CAS No: 198973-09-0
• MF: C₈H₁₁Cl₂N
• MW: 192.085640192032
• MDL: MFCD28137668
• CID: 2093128
• PubChem ID: 23001645
• Update Time: 2025-05-21

4-(Chloromethyl)-2,6-dimethylpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2,6-dimethylpyridine hydrochloride
• 198973-09-0
• SCHEMBL502252
• Pyridine, 4-(chloromethyl)-2,6-dimethyl-, hydrochloride (1:1)
• AS-77067
• DA-22280
• 4-chloromethyl-2,6-dimethylpyridine hydrochloride
• 4-(Chloromethyl)-2,6-dimethylpyridine--hydrogen chloride (1/1)
• WPUGKCDNYQMSHO-UHFFFAOYSA-N
• DTXSID20629510
• 4-(CHLOROMETHYL)-2,6-DIMETHYLPYRIDINE HCL
• 4-(chloromethyl)-2,6-dimethylpyridine;hydrochloride
• 4-(chloromethyl)-2,6-dimethylpyridinehydrochloride

• MDL： MFCD28137668
• Inchi： 1S/C8H10ClN.ClH/c1-6-3-8(5-9)4-7(2)10-6;/h3-4H,5H2,1-2H3;1H
• InChI Key： WPUGKCDNYQMSHO-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C)N=C(C)C=1.Cl

Computed Properties

• Exact Mass: 191.0268547g/mol
• Monoisotopic Mass: 191.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 95.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-(Chloromethyl)-2,6-dimethylpyridine hydrochloride

4-(Chloromethyl)-2,6-dimethylpyridine hydrochloride: An Overview of Its Properties, Applications, and Recent Research

4-(Chloromethyl)-2,6-dimethylpyridine hydrochloride, with the CAS number 198973-09-0, is a versatile compound that has gained significant attention in the fields of chemistry and pharmaceutical research. This compound is a derivative of pyridine, a heterocyclic aromatic organic compound, and features a chloromethyl group and two methyl groups attached to the pyridine ring. The presence of these functional groups imparts unique chemical properties and reactivity, making it a valuable intermediate in various synthetic processes.

The structure of 4-(Chloromethyl)-2,6-dimethylpyridine hydrochloride can be represented as C₉H₁₂ClN·HCl. The chloromethyl group (CH₂Cl) is particularly reactive and can undergo substitution reactions to form a variety of derivatives. This reactivity is crucial in the synthesis of complex molecules, including pharmaceuticals and agrochemicals. The two methyl groups (CH₃) on the pyridine ring provide steric hindrance and electronic effects that influence the compound's overall behavior in different chemical environments.

In terms of physical properties, 4-(Chloromethyl)-2,6-dimethylpyridine hydrochloride is a white crystalline solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water due to its hydrophobic nature. The compound's melting point is around 175-177°C, which is an important parameter for its handling and storage.

The synthesis of 4-(Chloromethyl)-2,6-dimethylpyridine hydrochloride typically involves the reaction of 2,6-dimethylpyridine with chloromethyl methyl ether followed by acidification to form the hydrochloride salt. This synthetic route is well-established and has been optimized to achieve high yields and purity levels. The use of mild reaction conditions and appropriate catalysts ensures that the desired product is formed with minimal side reactions.

In the pharmaceutical industry, 4-(Chloromethyl)-2,6-dimethylpyridine hydrochloride has found applications as an intermediate in the synthesis of various drugs. One notable example is its use in the production of antiviral agents. Recent research has shown that compounds derived from this intermediate exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes viruses. These findings have sparked interest in exploring the potential therapeutic applications of these derivatives in clinical settings.

Beyond antiviral agents, 4-(Chloromethyl)-2,6-dimethylpyridine hydrochloride has also been investigated for its role in the development of new materials. For instance, it can be used as a building block for the synthesis of functional polymers with unique properties such as high thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

The environmental impact of 4-(Chloromethyl)-2,6-dimethylpyridine hydrochloride has also been a subject of recent studies. Researchers have focused on understanding its biodegradability and potential toxicity to ensure its safe use in industrial processes. Preliminary results suggest that the compound is relatively stable under environmental conditions but can be degraded by microbial action over time. This information is crucial for developing environmentally friendly synthetic routes and disposal methods.

In conclusion, 4-(Chloromethyl)-2,6-dimethylpyridine hydrochloride, with CAS number 198973-09-0, is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an essential intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern chemistry and materials science.